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Compound of Interest

Compound Name: 1-(3-Cyclohexylpropyl)piperazine

CAS No.: 800372-97-8

Cat. No.: B1349808

Get Quote

Executive Summary
1-(3-Cyclohexylpropyl)piperazine (CAS: 800372-97-8) is a critical pharmacophore

intermediate used in the synthesis of high-affinity ligands for Sigma-1 (

) and Sigma-2 (

) receptors, as well as various G-protein coupled receptors (GPCRs) targeting dopaminergic
and serotonergic pathways. Its structural utility lies in the flexible propyl linker connecting a
lipophilic cyclohexyl anchor to a polar piperazine headgroup, a motif essential for binding deep
hydrophobic pockets in transmembrane proteins.

This guide provides a definitive technical framework for the synthesis, purification, and

analytical characterization of this compound. It addresses the primary challenge in its

production—controlling the formation of the bis-alkylated impurity—and establishes a self-

validating analytical protocol using HPLC and NMR.
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Chemical Identity & Physicochemical Properties[1]
[2][3][4][5][6][7][8]

Property Specification

IUPAC Name 1-(3-Cyclohexylpropyl)piperazine

CAS Number 800372-97-8

Molecular Formula

Molecular Weight 210.36 g/mol

Appearance
Colorless to pale yellow oil (Free Base); White

solid (HCl Salt)

Solubility
Free Base: Soluble in DCM, MeOH, EtOAc. HCl

Salt: Soluble in Water, DMSO.[1]

pKa (Calc.)
~9.8 (N4, secondary amine), ~5.4 (N1, tertiary

amine)

Synthesis & Impurity Logic
Synthetic Route: Nucleophilic Substitution
The most robust laboratory-scale synthesis involves the N-alkylation of excess piperazine with

1-halo-3-cyclohexylpropane (typically 1-bromo-3-cyclohexylpropane).

Causality in Process Design:

Excess Piperazine (3-5 eq): A high molar ratio is strictly required to statistically favor mono-

alkylation over bis-alkylation. The secondary amine of the product is more nucleophilic than

the starting piperazine, creating a risk of "runaway" alkylation if the starting material is

depleted.

Base Selection (

): Scavenges the generated acid (HBr) to drive the equilibrium.
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Impurity Profile
The purity of the final intermediate is defined by the successful rejection of the following

specific impurities:

Impurity ID
Structure /
Description

Origin Removal Strategy

Imp-A

1,4-Bis(3-

cyclohexylpropyl)piper

azine

Over-alkylation (Major

impurity)

Difficult to remove by

extraction. Requires

chromatography or

selective salt

crystallization.

Imp-B 3-Cyclohexylpropene
Elimination of alkyl

halide

Non-polar; removed

via organic wash at

acidic pH.

Imp-C Unreacted Piperazine Excess reagent

Water soluble;

removed via aqueous

wash.

Imp-D 3-Cyclohexylpropanol Hydrolysis of halide

Removed via high-

vacuum distillation or

column

chromatography.

Process Workflow Visualization
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Reagents:
Piperazine (5 eq) + Alkyl Halide (1 eq)

Reaction:
Reflux in Acetonitrile (80°C, 12h)

Base: K2CO3

Nucleophilic Attack

Workup:
Filter solids, Evaporate Solvent

Acid/Base Extraction:
1. Dissolve in DCM

2. Wash with Water (Removes Excess Piperazine)

Crude Oil:
Contains Mono-, Bis-, and Non-polar impurities

Purification:
Formation of HCl Salt (Et2O/HCl)

OR Vacuum Distillation

Selective Crystallization

Final Product:
1-(3-Cyclohexylpropyl)piperazine

(>98% Purity)

Click to download full resolution via product page
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Figure 1: Synthetic workflow emphasizing the removal of excess piperazine via aqueous

partitioning and bis-impurity via salt formation.

Analytical Characterization Strategy
To ensure the material is suitable for downstream drug development, a "Self-Validating"

analytical approach is used where NMR confirms identity and HPLC quantifies purity.

Nuclear Magnetic Resonance (NMR)
The proton NMR (

-NMR) spectrum provides a fingerprint for the cyclohexyl-propyl-piperazine connectivity.

Expected Shifts (

, 400 MHz):

0.8 – 1.8 ppm (Multiplet, ~15H): The "aliphatic envelope." This massive region contains the
11 protons of the cyclohexyl ring and the 4 protons of the propyl linker (

and

positions).

Diagnostic: The sheer integration value (15H) confirms the presence of the cyclohexyl-

propyl chain.

2.3 – 2.4 ppm (Triplet,

Hz, 2H): The

-methylene protons of the propyl chain (

).

2.4 – 2.5 ppm (Broad Singlet/Triplet, 4H): Piperazine ring protons adjacent to the alkyl chain
(

).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1349808?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


2.9 ppm (Triplet, 4H): Piperazine ring protons adjacent to the secondary amine (

).

Purity Check: If this triplet is split or shifted significantly, check for bis-alkylation (which

would make the ring symmetric) or salt formation.

1.8 – 2.0 ppm (Singlet, 1H): Exchangeable

proton (varies with concentration/solvent).

High-Performance Liquid Chromatography (HPLC)
Piperazine derivatives are basic and polar, often leading to peak tailing on standard C18

columns. A high-pH method is recommended to suppress ionization of the secondary amine,

improving peak shape and retention.

Recommended Protocol:

Column: C18 with high-pH stability (e.g., XBridge C18 or Gemini C18),

mm, 3.5

m.

Mobile Phase A: 10 mM Ammonium Bicarbonate (pH 10.0).

Mobile Phase B: Acetonitrile.

Gradient: 5% B to 95% B over 15 minutes.

Detection: UV at 210 nm (low wavelength required as the molecule lacks strong

chromophores).

Flow Rate: 1.0 mL/min.

Data Interpretation:

Retention Time (RT): The bis-alkylated impurity (Imp-A) is significantly more lipophilic and

will elute after the main peak.
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Piperazine (Imp-C): Will elute near the void volume (

).

Mass Spectrometry (MS)
Ionization: Electrospray Ionization (ESI), Positive Mode.

Parent Ion:

m/z.

Fragmentation: High collision energy may show loss of the piperazine ring (m/z ~85) or the

cyclohexylpropyl cation.

Analytical Logic Diagram

Identity Confirmation

Purity Quantification

Sample:
1-(3-Cyclohexylpropyl)piperazine

1H NMR:
Confirm 15H aliphatic region

Confirm 4H/4H piperazine split

ESI-MS:
Observe [M+H]+ = 211.2

HPLC (pH 10):
Main Peak > 98%

Check RRT > 1.2 for Bis-Impurity

If structure confirmed

Click to download full resolution via product page

Figure 2: Analytical decision matrix. NMR confirms the structure, while HPLC is the gatekeeper

for purity, specifically monitoring the lipophilic bis-impurity.

Handling and Stability
CO2 Sensitivity: As a secondary amine, the free base readily absorbs atmospheric
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to form carbamates. It must be stored under inert gas (Argon/Nitrogen) or converted to the
HCl salt immediately.

Hygroscopicity: The HCl salt is hygroscopic. Store in a desiccator at room temperature.

Safety: Piperazine derivatives are potential skin sensitizers. Handle with gloves and in a

fume hood.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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